Cas no 588678-18-6 (2-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde)

• Product Name: 2-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde
• CAS No: 588678-18-6
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD03422406
• CID: 949173
• PubChem ID: 329819306
• Update Time: 2025-04-19

2-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((3-Chlorobenzyl)oxy)-3-methoxybenzaldehyde
• 2-[(3-Chlorobenzyl)oxy]-3-methoxybenzaldehyde
• AC1LEFZW
• ALBB-001218
• CTK5A8981
• MolPort-000-677-654
• Oprea1_308752
• SBB016364
• 2-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde
• 588678-18-6
• CS-0313473
• BBL013646
• DTXSID20352790
• 2-[(3-Chlorobenzyl)oxy]-3-methoxybenzaldehyde, AldrichCPR
• MFCD03422406
• VS-03907
• STK408897
• AKOS000273746

• MDL： MFCD03422406
• Inchi： 1S/C15H13ClO3/c1-18-14-7-3-5-12(9-17)15(14)19-10-11-4-2-6-13(16)8-11/h2-9H,10H2,1H3
• InChI Key： RNINKNNHHKSNBN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1C(=CC=CC=1C=O)OC

Computed Properties

• Exact Mass: 276.05539
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

2-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3